Cas no 361159-23-1 (N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide)

• Product Name: N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• CAS No: 361159-23-1
• MF: C₁₄H₇F₃N₂O₃S₂
• MW: 372.342190980911
• CID: 6291507
• PubChem ID: 4197372
• Update Time: 2025-05-26

N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000401026-1
• MLS000420245
• N-[4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• N-[4-(2-thienyl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl]-2-furamide
• HMS2698L08
• N-(4-(thiophen-2-yl)-5-(2,2,2-trifluoroacetyl)thiazol-2-yl)furan-2-carboxamide
• CHEMBL1409901
• SMR000322789
• AKOS024574422
• BDBM47342
• N-[4-thiophen-2-yl-5-[2,2,2-tris(fluoranyl)ethanoyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• N-[4-thiophen-2-yl-5-(2,2,2-trifluoro-1-oxoethyl)-2-thiazolyl]-2-furancarboxamide
• DTXSID801330232
• REGID_for_CID_4197372
• cid_4197372
• 361159-23-1
• EU-0034913
• N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• SR-01000401026
• F0098-0083

• Inchi： 1S/C14H7F3N2O3S2/c15-14(16,17)11(20)10-9(8-4-2-6-23-8)18-13(24-10)19-12(21)7-3-1-5-22-7/h1-6H,(H,18,19,21)
• InChI Key： KHVKQZSLVQUNEX-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(C2=CC=CS2)=C1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 371.98501892g/mol
• Monoisotopic Mass: 371.98501892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 129Ų

Additional information on N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide

N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 361159-23-1, known as N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring substituted with a thiophene group, a trifluoroacetyl group, and a furan carboxamide moiety. The combination of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and development. The presence of the trifluoroacetyl group in this compound adds significant electron-withdrawing effects, which can influence the molecule's reactivity and stability. This feature makes it an attractive candidate for applications in pharmaceuticals, where fine-tuning molecular properties is crucial for drug efficacy.

The synthesis of N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling, HWE reaction, and amidation to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies conducted by leading research institutions have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors. For instance, preliminary assays suggest that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable lead compound for further optimization in drug development pipelines.

In addition to its biological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as an electron-deficient acceptor material in organic photovoltaic cells (OPVs), where it can enhance charge separation and improve device efficiency.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been incorporated into its production process, ensuring that waste generation and energy consumption are kept to a minimum. This aligns with global efforts to promote sustainable chemical practices.

Looking ahead, ongoing research is focused on optimizing the properties of N-[4-thiophen-2-yl-5-(2,2,2-trifluoroacetyl)-1,3-thiazol-2-yl]furan-2-carboxamide for specific applications. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs in both its chemical synthesis and practical utilization.

In conclusion, CAS No. 361159-23-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and unique properties make it a focal point for researchers seeking innovative solutions in chemistry and beyond.